Cas no 2172436-61-0 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
• CAS No: 2172436-61-0
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5604576
• PubChem ID: 165511461
• Update Time: 2025-05-19

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
• EN300-1532458
• EN300-1532491
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
• 2171246-10-7
• 2-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
• 2171226-48-3
• 2172436-61-0
• EN300-1532218
• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid

• Inchi： 1S/C22H22N2O6/c25-20(26)12-30-24-21(27)13-9-14(10-13)23-22(28)29-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： LSHZARUZMACUNK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NOCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid

Comprehensive Overview of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2172436-61-0)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2172436-61-0) is a specialized organic compound widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl backbone, makes it a valuable reagent in pharmaceutical research and drug development. The compound’s carboxylic acid and amide functionalities enable versatile applications, particularly in the design of peptide-based therapeutics and targeted drug delivery systems.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid has surged due to advancements in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its role in creating bioactive peptides, which are pivotal in treating diseases such as cancer, diabetes, and neurodegenerative disorders. The compound’s cyclobutyl ring enhances conformational stability, a feature highly sought after in peptide mimetics and small-molecule drug design.

The CAS No. 2172436-61-0 compound has also garnered attention for its potential in proteomics and chemical biology. Its ability to form stable amide bonds with amino groups makes it ideal for protein labeling and cross-linking studies. Additionally, its Fmoc group allows for selective deprotection under mild conditions, a critical advantage in multi-step synthetic pathways. This property aligns with the growing trend toward green chemistry, where minimizing harsh reagents is a priority.

From a commercial perspective, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid is often discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms has made it a staple in pharmaceutical R&D labs. Furthermore, its acetic acid moiety facilitates solubility in aqueous and organic solvents, addressing a common challenge in peptide formulation.

As the scientific community continues to explore precision medicine and personalized therapeutics, compounds like CAS No. 2172436-61-0 are expected to play a pivotal role. Its integration into peptide-drug conjugates (PDCs) and biomaterial engineering underscores its versatility. For researchers seeking reliable Fmoc-amino acid building blocks, this compound offers a balance of reactivity and stability, making it a cornerstone in modern chemical synthesis.